![molecular formula C9H9N5O2 B3162260 (6-Imidazol-1-yl-pyridazin-3-ylamino)-acetic acid CAS No. 876902-80-6](/img/structure/B3162260.png)
(6-Imidazol-1-yl-pyridazin-3-ylamino)-acetic acid
Overview
Description
(6-Imidazol-1-yl-pyridazin-3-ylamino)-acetic acid, also known as IAPA, is an important organic compound in the field of drug development. IAPA is a versatile and multifunctional molecule that has been used for various scientific applications in the laboratory. It is synthesized from a variety of starting materials and has a wide range of biochemical and physiological effects. In
Scientific Research Applications
Chemical Structure and Medicinal Chemistry Insights
The chemical compound (6-Imidazol-1-yl-pyridazin-3-ylamino)-acetic acid falls within the broader category of heterocyclic compounds, which are crucial in medicinal chemistry due to their wide range of therapeutic applications. A significant area of research involves the imidazo[1,2-b]pyridazine scaffold, recognized for its versatility in generating bioactive molecules. This class of compounds, including derivatives similar to this compound, has been explored for potential therapeutic applications, with notable success in kinase inhibitors like ponatinib. The structural attributes of imidazo[1,2-b]pyridazine derivatives contribute to their pharmacokinetic profiles and efficacy, making them a focal point for developing novel therapeutic agents (Garrido et al., 2021).
Antioxidant Capacity and Biological Activities
Research on the antioxidant capabilities of heterocyclic N-oxide molecules, which share structural features with this compound, emphasizes their importance in medicinal applications. These compounds exhibit a range of biological activities, including anticancer, antibacterial, and anti-inflammatory effects. Their functional versatility is attributable to their ability to engage in metal complex formation, catalysis, and asymmetric synthesis, highlighting the potential of such heterocyclic N-oxides in drug development (Li et al., 2019).
Synthetic Applications and Biological Significance
The literature also explores synthetic imidazopyridine-based derivatives, including structures analogous to this compound, for their potential as inhibitors against multi-drug resistant bacterial infections. This research underscores the pharmacological diversity of fused pyridines and their efficacy as antibacterial agents, providing a foundation for future drug discovery efforts focused on combating antibiotic resistance (Sanapalli et al., 2022).
properties
IUPAC Name |
2-[(6-imidazol-1-ylpyridazin-3-yl)amino]acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N5O2/c15-9(16)5-11-7-1-2-8(13-12-7)14-4-3-10-6-14/h1-4,6H,5H2,(H,11,12)(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRBKRMJLTMNOGN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1NCC(=O)O)N2C=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.